Cas no 945408-99-1 (2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone)

• Product Name: 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone
• CAS No: 945408-99-1
• MF: C₁₅H₁₀ClF₃O₂
• MW: 314.686913967133
• CID: 6525523
• PubChem ID: 115736449
• Update Time: 2025-06-09

2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• Z1721801141
• ZSXBXZFVWDZYNG-UHFFFAOYSA-N
• 2-(4-chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethan-1-one
• EN300-6762694
• 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone
• 945408-99-1

• Inchi： 1S/C15H10ClF3O2/c16-12-5-1-10(2-6-12)9-14(20)11-3-7-13(8-4-11)21-15(17,18)19/h1-8H,9H2
• InChI Key： ZSXBXZFVWDZYNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 314.0321417g/mol
• Monoisotopic Mass: 314.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone

Recent Advances in the Study of 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone (CAS: 945408-99-1)

The compound 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone (CAS: 945408-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This ketone derivative, characterized by its unique trifluoromethoxy and chlorophenyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on optimizing the synthetic route for 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% with high enantioselectivity. This advancement is particularly significant for large-scale production, as it reduces the reliance on hazardous reagents and minimizes byproduct formation. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical formulation.

In terms of biological activity, 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound selectively targets cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects.

Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. Molecular dynamics simulations, as described in a 2024 Nature Communications article, indicated that the trifluoromethoxy group plays a critical role in stabilizing the ligand-protein complex through hydrophobic interactions. This structural insight has paved the way for rational drug design efforts aimed at enhancing the compound's affinity and selectivity for therapeutic targets.

Beyond its anti-inflammatory properties, recent research has explored the anticancer potential of 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone. A study in the European Journal of Medicinal Chemistry (2023) reported that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. Notably, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility in combination therapy regimens. However, further in vivo studies are required to validate these findings and assess potential toxicity.

In conclusion, the growing body of research on 2-(4-Chlorophenyl)-1-[4-(trifluoromethoxy)phenyl]ethanone (CAS: 945408-99-1) underscores its multifaceted pharmacological potential. From improved synthetic methods to promising biological activities, this compound represents a valuable scaffold for future drug discovery efforts. Continued investigation into its pharmacokinetic properties and therapeutic efficacy will be essential to fully realize its clinical applications.